Cas no 1163282-65-2 (tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate)

• Product Name: tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate
• CAS No: 1163282-65-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5291773
• Update Time: 2025-10-20

tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate
• SB73837
• 1-Piperidinecarboxylic acid, 3-amino-4-(phenylmethyl)-, 1,1-dimethylethyl ester, (3R,4S)-rel-

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-10-9-14(15(18)12-19)11-13-7-5-4-6-8-13/h4-8,14-15H,9-12,18H2,1-3H3
• InChI Key： QTHOMNWOFLZUJK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC2C=CC=CC=2)C(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate (CAS No. 1163282-65-2)

tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate (CAS No. 1163282-65-2) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is characterized by its unique tert-butyl carboxylate and benzyl functional groups, which contribute to its versatility in drug discovery and medicinal chemistry. The compound's trans-3-amino configuration further enhances its potential as a chiral building block for asymmetric synthesis.

In recent years, the demand for tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate has surged due to its applications in developing novel therapeutic agents. Researchers are particularly interested in its role as an intermediate for central nervous system (CNS) drugs and enzyme inhibitors. The compound's structural features make it valuable for designing molecules that target specific biological pathways, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 1163282-65-2 involves multi-step organic reactions, including Boc protection, reductive amination, and stereoselective reduction. These processes require careful optimization to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate the compound's identity and purity.

From an industrial perspective, tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate is manufactured under strict quality control standards to meet the requirements of GMP compliance. Its stability under various storage conditions and compatibility with common organic solvents make it a reliable reagent for large-scale production. The compound's logP value and solubility profile are frequently analyzed to predict its behavior in biological systems.

Emerging research highlights the potential of CAS 1163282-65-2 in addressing contemporary medical challenges. For instance, its structural motif has been explored in the development of neuroprotective agents and anti-inflammatory compounds. These applications resonate with growing public interest in neurodegenerative disease treatments and age-related cognitive decline, topics that frequently trend in scientific and healthcare discussions.

The pharmacological properties of tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate derivatives are actively investigated in academic and industrial laboratories. Structure-activity relationship (SAR) studies focus on modifying the benzyl substituent and amino group to enhance target selectivity and reduce off-target effects. Such optimizations are crucial for developing next-generation small molecule therapeutics with improved efficacy and safety profiles.

In the context of green chemistry, synthetic routes for 1163282-65-2 are being refined to minimize environmental impact. Researchers are exploring catalytic methods and biocatalytic transformations to reduce waste generation and energy consumption. These efforts align with global initiatives for sustainable pharmaceutical manufacturing, a topic gaining traction among environmentally conscious consumers and regulatory bodies.

Analytical challenges associated with tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate include its characterization in complex matrices and detection at trace levels. Advanced chromatographic techniques coupled with mass spectrometric detection have been developed to address these challenges, ensuring accurate quantification in biological samples and formulation products.

The commercial availability of CAS No. 1163282-65-2 from multiple suppliers has facilitated its widespread use in drug discovery programs. However, quality variations between sources necessitate thorough certificate of analysis review and in-house validation before use. This precaution is especially important for sensitive applications such as clinical trial material preparation.

Future prospects for tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate include its potential incorporation into combinatorial chemistry libraries and fragment-based drug design platforms. The compound's modular structure allows for diverse chemical modifications, making it valuable for exploring new chemical space in pharmaceutical research.

From a regulatory standpoint, proper documentation and safety data sheets must accompany 1163282-65-2 during transportation and handling. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to ensure safe usage in research environments.

In conclusion, tert-butyl trans-3-amino-4-benzylpiperidine-1-carboxylate represents an important building block in modern medicinal chemistry. Its unique structural features and versatile applications position it as a valuable tool for addressing current and future healthcare challenges through innovative drug discovery approaches.